Cas no 2091353-97-6 (3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol)

• Product Name: 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol
• CAS No: 2091353-97-6
• MF: C₅H₉N₅O
• MW: 155.157859563828
• MDL: MFCD34600396
• CID: 5173919
• PubChem ID: 131256792
• Update Time: 2025-06-08

3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 3-(2H-tetrazol-5-yl)-
• 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol

• MDL： MFCD34600396
• Inchi： 1S/C5H9N5O/c11-5(1-2-6-3-5)4-7-9-10-8-4/h6,11H,1-3H2,(H,7,8,9,10)
• InChI Key： QMMJWKPNLAIMGD-UHFFFAOYSA-N
• SMILES： N1CCC(C2=NNN=N2)(O)C1

Additional information on 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol

Introduction to 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol (CAS No. 2091353-97-6)

3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol, with the CAS number 2091353-97-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a tetrazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The tetrazole group is well-known for its ability to act as a bioisostere of carboxylic acids, which can enhance the potency and metabolic stability of drug molecules. In the context of 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol, this feature is particularly advantageous for designing drugs with improved pharmacokinetic profiles. The pyrrolidine ring, on the other hand, provides conformational flexibility and can influence the binding affinity and selectivity of the molecule to its target receptors.

Recent studies have explored the potential of 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as the GABAergic and glutamatergic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol exhibits potent GABA-A receptor agonist activity, which could be beneficial for conditions like anxiety and epilepsy.

In addition to its neurological applications, 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol has also shown promise in cardiovascular research. A study conducted by a team at the University of California found that this compound can act as a selective inhibitor of certain ion channels involved in cardiac function. This property makes it a potential candidate for developing drugs to treat arrhythmias and other cardiovascular diseases.

The pharmacological profile of 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol has been further elucidated through in vitro and in vivo studies. These studies have highlighted its favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. The compound's ability to cross the blood-brain barrier (BBB) efficiently is another key advantage that enhances its therapeutic potential in central nervous system (CNS) disorders.

In terms of synthetic chemistry, the preparation of 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol has been optimized using modern synthetic methods. One common approach involves the reaction of 3-hydroxypyrrolidine with an appropriate tetrazole precursor under controlled conditions. This synthetic route ensures high yields and purity levels, making it suitable for large-scale production.

The safety profile of 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(1H-1,2,3,4-tetrazol-5-y l)pyrrolidin - 3 - ol (CAS No. 2091 97 - 6) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various diseases.